![molecular formula C5H9N3 B1420164 N,1-Dimethyl-1H-imidazol-2-amine CAS No. 1083224-07-0](/img/structure/B1420164.png)
N,1-Dimethyl-1H-imidazol-2-amine
Overview
Description
“N,1-Dimethyl-1H-imidazol-2-amine” is a chemical compound with the CAS Number: 1083224-07-0 . It has a molecular weight of 111.15 . It is in powder form .
Synthesis Analysis
The synthesis of imidazoles, including “this compound”, has seen significant advances in recent years . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . The methodologies for their synthesis are based around the functional group compatibility of the process and resultant substitution patterns around the ring .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H9N3/c1-6-5-7-3-4-8(5)2/h3-4H,1-2H3, (H,6,7) . The InChI key is RLXLWFPRNNKNMB-UHFFFAOYSA-N .Chemical Reactions Analysis
Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This is due to the preponderance of applications to which this important heterocycle is being deployed .Scientific Research Applications
Synthesis and Characterization
- Nanocomposite Synthesis : N,N-Dimethyl-4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)naphthalen-1-amine (DMPPINA) is synthesized and used in forming a magnetic nanoparticle composite, Fe3O4–DMPPINA, which shows increased absorption and emission intensities. This is significant for conductance and magnetic studies (Jayabharathi et al., 2015).
Catalytic Applications
- Catalysis in Chemical Reactions : N,N-Dimethyl-1H-imidazol-2-amine acts as a catalyst in the N-formylation and N-acylation of amines, indicating its usefulness in organic synthesis (Sonawane et al., 2017).
Crystallography and Material Science
- Material Characterization : The compound’s X-ray powder diffraction data, including unit-cell parameters and space group, are reported, providing valuable information for material science research (Lin et al., 2021).
Chemical Reactions and Synthesis
- Chemical Reaction Studies : The compound is involved in nucleophilic addition reactions, showing its reactivity and potential application in synthetic chemistry (Ohta et al., 2000).
- Synthesis of Imidazole Derivatives : It is used in the synthesis of a variety of imidazole derivatives, highlighting its versatility in creating bioactive molecules (Desai et al., 2012).
Environmental and Analytical Chemistry
- Impedance Sensing : The compound is used in a dual-sensitive probe for the determination of amines in environmental water, demonstrating its application in environmental analysis (You et al., 2010).
Safety and Hazards
Future Directions
Imidazoles, including “N,1-Dimethyl-1H-imidazol-2-amine”, are being increasingly used in a variety of applications, from pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is a key area of future research .
properties
IUPAC Name |
N,1-dimethylimidazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3/c1-6-5-7-3-4-8(5)2/h3-4H,1-2H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLXLWFPRNNKNMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=CN1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30670533 | |
Record name | N,1-Dimethyl-1H-imidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1083224-07-0 | |
Record name | N,1-Dimethyl-1H-imidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670533 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,1-dimethyl-1H-imidazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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